Cas no 2185590-08-1 (2-(2-ethyl-1,3-benzothiazole-6-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 2-(2-ethyl-1,3-benzothiazole-6-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline
• CAS No: 2185590-08-1
• MF: C₂₃H₂₂N₄OS
• MW: 402.511983394623
• CID: 5469154
• Update Time: 2025-10-28

2-(2-ethyl-1,3-benzothiazole-6-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• (2-ethylbenzo[d]thiazol-6-yl)(4-(1-methyl-1H-pyrazol-4-yl)-3,4-dihydroisoquinolin-2(1H)-yl)methanone
• (2-ethyl-1,3-benzothiazol-6-yl)-[4-(1-methylpyrazol-4-yl)-3,4-dihydro-1H-isoquinolin-2-yl]methanone
• 2-(2-ethyl-1,3-benzothiazole-6-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline

• Inchi： 1S/C23H22N4OS/c1-3-22-25-20-9-8-15(10-21(20)29-22)23(28)27-13-16-6-4-5-7-18(16)19(14-27)17-11-24-26(2)12-17/h4-12,19H,3,13-14H2,1-2H3
• InChI Key： MOZSQDRVLYSFDP-UHFFFAOYSA-N
• SMILES： S1C(CC)=NC2=CC=C(C=C12)C(N1CC2C=CC=CC=2C(C2C=NN(C)C=2)C1)=O

Computed Properties

• Exact Mass: 402.15143251 g/mol
• Monoisotopic Mass: 402.15143251 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 402.5
• XLogP3: 4
• Topological Polar Surface Area: 79.3

Additional information on 2-(2-ethyl-1,3-benzothiazole-6-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline

Comprehensive Analysis of 2-(2-ethyl-1,3-benzothiazole-6-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 2185590-08-1)

The compound 2-(2-ethyl-1,3-benzothiazole-6-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 2185590-08-1) has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry. This heterocyclic molecule combines a benzothiazole core with a tetrahydroisoquinoline scaffold, linked via a carbonyl group, and further functionalized with a 1-methyl-1H-pyrazol-4-yl moiety. Such intricate architecture makes it a subject of interest for researchers exploring novel bioactive compounds.

In the context of current scientific trends, this compound aligns with the growing demand for small-molecule modulators targeting protein-protein interactions (PPIs). The benzothiazole fragment is known for its prevalence in FDA-approved drugs, while the tetrahydroisoquinoline unit is a privileged structure in neuroscience research. Users frequently search for terms like "benzothiazole derivatives in drug discovery" or "tetrahydroisoquinoline synthesis," reflecting the compound's relevance to cutting-edge pharmaceutical development.

From a synthetic chemistry perspective, the presence of both carbonyl and heteroaromatic groups in CAS 2185590-08-1 offers multiple sites for further derivatization. This characteristic answers common search queries such as "how to modify benzothiazole carbonyl compounds" or "pyrazole-containing molecule optimization." The ethyl substitution on the benzothiazole ring may influence lipophilicity, a hot topic in drug design forums discussing "improving compound bioavailability."

The compound's structural complexity also positions it as a valuable intermediate in high-throughput screening libraries. Recent publications highlight the importance of diverse heterocyclic scaffolds in hit identification, addressing frequent searches about "novel chemical space for lead generation." Its 1-methylpyrazole component particularly resonates with researchers investigating kinase inhibitors, as evidenced by trending keywords like "pyrazole pharmacophore in targeted therapies."

Physicochemical analysis reveals that 2-(2-ethyl-1,3-benzothiazole-6-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline exhibits balanced properties for central nervous system (CNS) drug development. This addresses persistent industry questions about "BBB-penetrant molecule design" and "optimizing heterocycles for neurological targets." The molecular weight and polar surface area fall within ranges frequently discussed in medicinal chemistry optimization workflows.

In biological contexts, the compound's potential stems from the known activities of its structural components. The benzothiazole motif appears in antimicrobial and anti-inflammatory agents, while tetrahydroisoquinolines show promise in neuropharmacology. These connections respond to popular searches like "multi-target drug design strategies" and "privileged structures in medicinal chemistry." Researchers are particularly interested in how the carbonyl linker might influence target binding compared to more rigid connections.

The synthesis of CAS 2185590-08-1 likely involves innovative coupling strategies between the benzothiazole carboxylic acid and tetrahydroisoquinoline amine, followed by pyrazole introduction. This synthetic route aligns with current interests in "green chemistry approaches to heterocycle formation" and "atom-economical C-N bond formation," as indicated by search trend analyses. The presence of both sp² and sp³ hybridized carbons makes it an interesting case study for "conformational analysis of drug-like molecules."

From a commercial perspective, the compound represents the pharmaceutical industry's shift toward three-dimensional molecular architectures, a response to the flatness criticism of many screening compounds. This connects with trending searches about "escaping flatland in drug design" and "saturated ring systems in lead optimization." The ethyl-benzothiazole portion may offer patentability advantages, addressing common queries about "strategic functional group placement for IP protection."

In analytical characterization, techniques like LC-MS and NMR would be essential for verifying the structure of 2-(2-ethyl-1,3-benzothiazole-6-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline. This reflects laboratory professionals' frequent searches for "characterization of complex heterocycles" and "mass spectrometry fragmentation patterns of nitrogen-rich compounds." The compound's UV absorbance profile would also be of interest given the conjugated systems present.

Future research directions for this molecule might explore its potential as a fluorescence probe (given the benzothiazole chromophore) or as a metal-chelating agent (through the pyrazole nitrogen). These applications correspond to emerging search trends like "small-molecule imaging agents" and "heterocyclic ligands for medicinal inorganic chemistry." The compound's structural features position it well for such interdisciplinary applications.